Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide

• CAS RN: 127627-13-8
• Molecular Formula: C31H42N10O8
• Molecular Weight: 682.7 g/mol
• IUPAC Name: (2S)-N-[2-[[(2S)-2-[[(2R)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]-1-[(2S)-2-amino-3-(4-nitrophenyl)propanoyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C31H42N10O8/c32-22(15-19-7-11-21(42)12-8-19)27(44)38-24(3-1-13-36-31(34)35)28(45)37-17-26(43)39-29(46)25-4-2-14-40(25)30(47)23(33)16-18-5-9-20(10-6-18)41(48)49/h5-12,22-25,42H,1-4,13-17,32-33H2,(H,37,45)(H,38,44)(H4,34,35,36)(H,39,43,46)/t22-,23+,24+,25+/m1/s1
• InChI Key: DRFGXMBMIMENQU-ROHNOIKCSA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@H](CC2=CC=C(C=C2)[N+](=O)[O-])N)C(=O)NC(=O)CNC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@@H](CC3=CC=C(C=C3)O)N
• SMILES: C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)[N+](=O)[O-])N)C(=O)NC(=O)CNC(=O)C(CCCN=C(N)N)NC(=O)C(CC3=CC=C(C=C3)O)N
• synonyms: 443C81; Tyr-Arg-Gly-(4-nitrophenyl-Phe)-ProNH2; tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide

Description

Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide (YRGPNP) is a peptide that has gained significant attention in the field of scientific research due to its unique properties. This peptide is composed of six amino acids and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide is not fully understood, but it is believed to interact with cellular receptors and modulate signaling pathways. Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide has been shown to activate various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway, the protein kinase C (PKC) pathway, and the cyclic adenosine monophosphate (cAMP) pathway.
Biochemical and Physiological Effects:
Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase cell proliferation and migration, as well as induce apoptosis in some cell types. Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide has also been shown to modulate the immune response and regulate the release of cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide in lab experiments is its small size, which allows for easy synthesis and purification. Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide is also relatively stable, making it suitable for long-term storage. However, Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide has some limitations, including its low solubility in aqueous solutions and its susceptibility to degradation by proteases.

Future Directions

There are many future directions for research on Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide. One area of interest is the development of Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide analogs with improved stability and bioactivity. Another area of interest is the use of Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide as a therapeutic agent for the treatment of various diseases, including cancer and autoimmune disorders. Additionally, Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide could be used as a tool for the development of new drugs and therapies.

Synthesis Methods

Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide can be synthesized using solid-phase peptide synthesis (SPPS) or liquid-phase peptide synthesis (LPPS). SPPS involves the stepwise addition of amino acids to a solid support, while LPPS involves the synthesis of peptides in solution. Both methods have been used to synthesize Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide, with SPPS being the most common method due to its efficiency and ease of use.

Scientific Research Applications

Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide has been extensively studied for its potential applications in scientific research. It has been used as a model peptide to study the mechanism of action of other peptides and proteins. Tyrosyl-arginyl-glycyl-4-nitrophenylalanyl-prolinamide has also been used to study the interactions between peptides and proteins, as well as the effects of post-translational modifications on peptide function.